Ethyl 4-(2-((2-(4-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[7-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C23H25FN6O5S/c1-4-35-23(34)30-11-9-29(10-12-30)16(31)13-36-20-17-19(27(2)22(33)28(3)21(17)32)25-18(26-20)14-5-7-15(24)8-6-14/h5-8H,4,9-13H2,1-3H3
• InChI Key: QGPSLDPSMAQBCN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=C(C=C4)F
• Molecular Formula: C23H25FN6O5S
• Molecular Weight: 516.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyrimidine ring, and a thioacetyl group. The presence of these functional groups suggests that this compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It includes a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a pyrimidine ring, which is a six-membered ring containing two nitrogen atoms and four carbon atoms. The compound also contains a thioacetyl group, which is a sulfur atom bonded to an acetyl group.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. For example, the thioacetyl group might be susceptible to nucleophilic attack, and the piperazine ring might undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the piperazine ring might make the compound basic, and the presence of the thioacetyl group might make the compound somewhat polar.

Scientific Research Applications

Neuroprotective and Anti-neuroinflammatory Agents

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PPARα, -γ, and -δ Agonist

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Antiviral Activity

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Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery and materials science. Future research might focus on synthesizing this compound, studying its properties, and exploring its potential applications.